6-benzyl-2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-benzyl-2-[[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C31H30N4O4S2/c32-29(36)28-25-16-18-34(19-21-7-2-1-3-8-21)20-27(25)40-31(28)33-30(37)23-12-14-24(15-13-23)41(38,39)35-17-6-10-22-9-4-5-11-26(22)35/h1-5,7-9,11-15H,6,10,16-20H2,(H2,32,36)(H,33,37)
• InChI Key: WGDBITBNDKECOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=C(C5=C(S4)CN(CC5)CC6=CC=CC=C6)C(=O)N
• Molecular Formula: C31H30N4O4S2
• Molecular Weight: 586.7 g/mol
• CAS No.: 524691-92-7

Description

6-benzyl-2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C31H30N4O4S2 and its molecular weight is 586.73. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Characterization

Research on compounds with structural similarities to "6-benzyl-2-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide" focuses on the development of synthetic methods and the spectral characterization of novel heterocyclic compounds. For example, a study outlined the acetylation of amino-tetrahydrothienoisoquinoline carboxamide, leading to the synthesis of tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone compounds. These compounds were then used to investigate pharmacological activities, showcasing a pathway to creating biologically active molecules through novel synthetic routes (R. Zaki, S. M. Radwan, & A. El-Dean, 2017).

Pharmacological Activity

Studies on heterocyclic carboxamides, including those structurally related to the compound , have shown potential antipsychotic properties. Investigations into the binding affinity for dopamine and serotonin receptors, and evaluations in behavioral models, suggest that such compounds could serve as lead structures for the development of new therapeutic agents targeting psychiatric disorders (M. H. Norman et al., 1996).

Antitumor Evaluation

The synthesis and evaluation of novel 6-arylsubstituted benzo[j]phenanthridine- and benzo[g]-pyrimido[4,5-c]isoquinolinequinones for their cytotoxic activity against various cancer cell lines illustrate the potential of complex heterocyclic compounds in oncology. These studies reveal structure-activity relationships that guide the design of more potent and selective anticancer agents (Jennyfer Iribarra et al., 2012).